Cas no 1247888-93-2 (3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid
• CAS No: 1247888-93-2
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 6377927
• PubChem ID: 61128561
• Update Time: 2025-07-01

3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid
• Benzenepropanoic acid, 4-bromo-2-fluoro-α-methyl-
• 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid
• EN300-1895982
• 1247888-93-2
• CS-0344092

• Inchi： 1S/C10H10BrFO2/c1-6(10(13)14)4-7-2-3-8(11)5-9(7)12/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： YGZBJWJAPYZTHX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1F)C(C)C(=O)O

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Predicted)
• Boiling Point: 336.1±27.0 °C(Predicted)
• pka: 4.63±0.12(Predicted)

Additional information on 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid

Introduction to 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid (CAS No: 1247888-93-2)

3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1247888-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a bromo and fluorine substituent on a phenyl ring coupled with a methylpropanoic acid moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The structural framework of 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid consists of a benzene ring substituted at the 4-position with a bromo atom and at the 2-position with a fluorine atom. This arrangement creates a highly electron-deficient aromatic system, which can be exploited in various chemical reactions, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The presence of the methylpropanoic acid side chain provides a carboxylic acid functionality, enabling further derivatization into esters, amides, or other pharmacologically relevant derivatives.

In recent years, the demand for novel heterocyclic compounds with specific biological activities has driven extensive research into derivatives of 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid. The bromo and fluorine substituents are particularly noteworthy, as they are frequently employed in medicinal chemistry to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. For instance, the introduction of a fluorine atom can enhance the lipophilicity and metabolic resistance of a molecule, while the bromo atom serves as a versatile handle for further functionalization via palladium-catalyzed reactions.

One of the most compelling applications of 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid lies in its role as a precursor in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. Recent studies have demonstrated its utility in developing compounds that interact with enzymes such as kinases and proteases, which are implicated in diseases ranging from cancer to inflammatory disorders. The combination of electronic and steric effects induced by the bromo and fluorine substituents allows for precise tuning of molecular interactions, leading to high-affinity binders with potential therapeutic value.

The pharmaceutical industry has shown particular interest in leveraging the structural features of 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid to design next-generation drug candidates. For example, researchers have utilized this compound to synthesize novel kinase inhibitors by appending pharmacophoric groups to the carboxylic acid or amide functionalities derived from its structure. Such inhibitors have shown promise in preclinical studies for their ability to modulate signaling pathways dysregulated in malignancies, highlighting the compound's significance as a building block in oncology research.

Beyond its applications in drug discovery, 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid has found utility in materials science and agrochemical research. The unique electronic properties conferred by the bromo and fluorine substituents make it an attractive candidate for designing advanced materials with tailored optoelectronic characteristics. Additionally, derivatives of this compound have been explored as intermediates in synthesizing novel pesticides and herbicides, where their structural rigidity and functional diversity contribute to enhanced efficacy against target organisms.

The synthesis of 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce the bromo and fluorine atoms at specific positions on the phenyl ring, followed by alkylation or acylation to incorporate the methylpropanoic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

As research continues to uncover new biological activities and synthetic utilities of compounds like 3-(4-bromo-2-fluorophenyl)-2-methylpropanoic acid, its importance is expected to grow further. Collaborative efforts between academic researchers and pharmaceutical companies are likely to yield innovative derivatives with improved pharmacological profiles and broader therapeutic applications. The continued exploration of this compound underscores its versatility as a chemical scaffold and its potential to contribute to advancements across multiple scientific disciplines.